Cas no 22812-91-5 (Ethanol,2-(pentylthio)-)

Ethanol,2-(pentylthio)- structure
Ethanol,2-(pentylthio)- structure
Product Name:Ethanol,2-(pentylthio)-
CAS No:22812-91-5
MF:C7H16OS
MW:148.266341209412
CID:286036
PubChem ID:256808
Update Time:2025-04-19

Ethanol,2-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(pentylthio)-
    • 2-pentylsulfanylethanol
    • 2-pentylsulfanyl-ethanol
    • 2-Pentylthioethanol
    • 2-(PENTYLSULFANYL)-1-ETHANOL
    • 2-(Pentylthio)ethan-1-ol
    • 22812-91-5
    • DTXSID60945488
    • FT-0612599
    • NSC84164
    • MFCD00014043
    • SCHEMBL1148304
    • CS-0336330
    • 2-n-pentylthio-ethanol
    • 2-(Pentylsulfanyl)ethan-1-ol
    • NSC-84164
    • AKOS005593633
    • 2-HYDROXYETHYL N-PENTYL SULFIDE
    • 26901-96-2
    • AMYL 2-HYDROXYETHYL SULFIDE
    • 2-Hydroxyethyl N-Amyl Sulfide
    • 2-(n-Pentylthio)ethanol
    • (+)-DI-TERT-BUTYLL-TARTRATE
    • GMCYCIFSAJJFSY-UHFFFAOYSA-N
    • MDL: MFCD00014043
    • Inchi: 1S/C7H16OS/c1-2-3-4-6-9-7-5-8/h8H,2-7H2,1H3
    • InChI Key: GMCYCIFSAJJFSY-UHFFFAOYSA-N
    • SMILES: S(CCO)CCCCC

Computed Properties

  • Exact Mass: 148.09200
  • Monoisotopic Mass: 148.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 48.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 45.53000
  • LogP: 1.90210

Ethanol,2-(pentylthio)- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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